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Compound of Interest

Compound Name: 4-Benzoylbenzoic acid

Cat. No.: B057700

An In-depth Technical Guide on the Core Properties of 4-Benzoylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Benzoylbenzoic acid (4-BBA), a versatile organic compound, serves as a key intermediate
in various chemical syntheses and possesses unique photochemical properties. This technical
guide provides a comprehensive overview of the fundamental physical, chemical, and
spectroscopic properties of 4-Benzoylbenzoic acid. It is intended to be a vital resource for
researchers, chemists, and professionals in drug development, offering meticulously compiled
data, detailed experimental protocols for property determination, and a visualization of its
functional mechanism as a photooxidant. All quantitative data are presented in clear, tabular
formats for ease of reference and comparison.

Chemical Identity and Structure

4-Benzoylbenzoic acid, also known as p-benzoylbenzoic acid or benzophenone-4-carboxylic
acid, is an aromatic ketone and carboxylic acid. Its structure consists of a benzoic acid moiety
substituted at the para (4-) position with a benzoyl group.

e |IUPAC Name: 4-benzoylbenzoic acid[1][2]
e CAS Number: 611-95-0[1][2][3][4]

e Molecular Formula: C14H1003[1][4][5]
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e Molecular Weight: 226.23 g/mol [2][3][5]
e Canonical SMILES: C1=CC=C(C=C1)C(=0)C2=CC=C(C=C2)C(=0)0[2]
e InChl Key: IFQUPKAISSPFTE-UHFFFAOYSA-N[1][3]

Physicochemical Properties

The physical and chemical properties of 4-Benzoylbenzoic acid are summarized in the tables
below. These properties are crucial for its handling, application in synthesis, and for predicting
its behavior in various systems.

Table 1: Physical Properties

Property Value Source(s)

White to light beige crystalline
Appearance ] [1]
powder/solid.

Melting Point 197-200 °C [11[3]
Boiling Point 327.84 °C (rough estimate) [6]
Density 1.2022 g/cm3 (rough estimate) [41[6]
Flash Point 219.3°C [41[6]
Vapor Pressure 1.18E-07 mmHg at 25°C [6]

Table 2: Solubility Data
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Solvent Solubility Source(s)

Partly soluble/sparingly soluble
Water , [4][6][7]
in aqueous buffers.

] Soluble in alcohols, esters,
Organic Solvents [61[7]
DMSO, and DMF.

DMSO ~10 mg/mL [7]
DMF ~30 mg/mL [7]
DMF:PBS (pH 7.2) 1:5 ~0.16 mg/mL [7]

ble 3: Chemical and : :

Property Value / Description Source(s)

3.41 £ 0.04 (spectroscopically

Ka 8
P measured) 5]
UV/Vis Amax 257 nm [7]
LogP 2.6158 [9]

Stable. Incompatible with
Reactivity strong bases and strong [6]

oxidizing agents.

Function Photooxidant. [51[7]

Experimental Protocols

This section provides detailed methodologies for the determination of key properties of 4-
Benzoylbenzoic acid. These are generalized protocols based on standard laboratory
techniques.

Melting Point Determination

Objective: To determine the melting point range of a solid organic compound, which is a key

indicator of purity.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional)

Procedure:

Sample Preparation: Place a small amount of 4-Benzoylbenzoic acid on a clean, dry
surface. If the crystals are large, gently crush them into a fine powder using a spatula or
mortar and pestle.

Capillary Tube Loading: Push the open end of a capillary tube into the powdered sample. A
small amount of the solid will enter the tube. Invert the tube and gently tap it on a hard
surface to pack the solid into the sealed end. Repeat until a packed column of 2-3 mm height
is achieved.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer is correctly positioned to accurately measure the
temperature of the heating block.

Initial Determination (Rapid Heating): Heat the apparatus rapidly to get an approximate
melting point. This provides a target range for a more accurate measurement.

Accurate Determination (Slow Heating): Allow the apparatus to cool below the approximate
melting point. Insert a new sample tube. Heat the apparatus again, but at a much slower rate
(1-2 °C per minute) as the temperature approaches the expected melting point.

Observation and Recording: Record the temperature at which the first drop of liquid appears
(T1). Continue heating slowly and record the temperature at which the last crystal melts
completely (T2). The melting point is reported as the range T1-T2.[2][3][4]

Solubility Determination
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Objective: To qualitatively determine the solubility of 4-Benzoylbenzoic acid in various

solvents.

Apparatus:

Small test tubes

Spatula

Graduated pipettes or cylinders

Vortex mixer (optional)

Procedure:

Sample Preparation: Add approximately 25 mg of 4-Benzoylbenzoic acid to a clean, dry
test tube.

Solvent Addition: Add 0.75 mL of the chosen solvent (e.g., water, ethanol, DMF) to the test
tube in small portions.

Mixing: After each addition, vigorously shake or vortex the test tube for at least 30 seconds
to facilitate dissolution. Observe if the solid dissolves.

Classification:

o Soluble: The entire solid dissolves completely, forming a clear solution.

o Partly Soluble: Some of the solid dissolves, but a noticeable amount remains undissolved.
o Insoluble: The solid does not appear to dissolve at all.

pH-Dependent Solubility (for aqueous solutions): For solubility in acidic or basic aqueous

solutions (e.g., 5% HCI, 5% NaOH, 5% NaHCOs3), follow the same procedure. A change in
solubility compared to water indicates the presence of an acidic or basic functional group.
Since 4-BBA is an acid, it is expected to be more soluble in basic solutions like 5% NaOH.
[10][11][12]
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'H NMR Spectroscopy

Objective: To obtain a proton Nuclear Magnetic Resonance (*H NMR) spectrum to confirm the

chemical structure of 4-Benzoylbenzoic acid.

Apparatus:

NMR spectrometer

NMR tubes

Deuterated solvent (e.g., DMSO-ds, as 4-BBA is soluble in DMSO)
Vial and Pasteur pipette

Glass wool

Procedure:

Sample Preparation: Weigh approximately 5-25 mg of 4-Benzoylbenzoic acid into a small,
clean vial.

Dissolution: Add approximately 0.7-0.8 mL of a suitable deuterated solvent (e.g., DMSO-ds).
Swirl or gently warm the vial to completely dissolve the solid.

Filtration and Transfer: Place a small plug of glass wool into a Pasteur pipette. Filter the
sample solution through the pipette into a clean, dry NMR tube. This removes any particulate
matter that could degrade the spectral quality. The final sample depth in the tube should be
about 4-5 cm.[6][13][14]

Spectrometer Setup: Insert the NMR tube into the spectrometer. The instrument will then be
set up to 'lock’ onto the deuterium signal of the solvent, and the magnetic field will be
'shimmed' to optimize its homogeneity.

Data Acquisition: Acquire the *H NMR spectrum using standard instrument parameters. This
typically involves a series of radiofrequency pulses and the detection of the resulting free
induction decay (FID).
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» Data Processing: The raw FID data is Fourier transformed to produce the final spectrum. The
spectrum is then phased, baseline corrected, and the chemical shifts are referenced (e.g., to
the residual solvent peak). Integration of the peaks provides the relative ratios of the different
types of protons.[6]

Mechanism of Action & Experimental Workflow
Photooxidant Activity

4-Benzoylbenzoic acid functions as a photooxidant. Upon activation by light (photoexcitation),
it can transition to an excited triplet state. In this state, it can initiate chemical reactions through
two primary mechanisms, often referred to as Type | and Type Il photosensitized oxidation.[5]
[15]

e Type | Mechanism: The excited photosensitizer can directly react with a substrate molecule
by abstracting a hydrogen atom or transferring an electron, leading to the formation of radical
species. These radicals can then react with molecular oxygen.

o Type Il Mechanism: The excited triplet state of the photosensitizer can transfer its energy to
ground-state molecular oxygen (302), generating highly reactive singlet oxygen (*0z). Singlet
oxygen then oxidizes the substrate.[16]

The following diagram illustrates a generalized experimental workflow for utilizing 4-
Benzoylbenzoic acid as a photosensitizer in a laboratory setting.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=nmr_spectrum
https://www.benchchem.com/product/b057700?utm_src=pdf-body
https://www.medchemexpress.com/4-benzoylbenzoic-acid.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5500392/
https://en.wikipedia.org/wiki/Photosensitizer
https://www.benchchem.com/product/b057700?utm_src=pdf-body
https://www.benchchem.com/product/b057700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dissolve Substrate
in suitable solvent

'

Add 4-Benzoylbenzoic Acid
(Photosensitizer)

1. Sample Preparation

Transfer to reactor
v

Place solution in
photoreactor

l

Irradiate with appropriate
wavelength light (e.g., UV-A)

'

Control temperature and
atmosphere (e.g., O2 supply)

2. Photdreaction

Monitor reaction
'

Withdraw aliquots
at time intervals

'

Analyze reaction mixture
(e.g., HPLC, GC-MS, NMR)

'

Identify and quantify
photoproducts

3. Analysis

Determine reaction kinetics
and mechanism

Y
Data Interpretation

Diagram 1: Experimental Workflow for Photo-oxidation

Click to download full resolution via product page

Caption: Generalized workflow for a photo-oxidation experiment.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b057700?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

4-Benzoylbenzoic acid should be handled with care in a laboratory setting.

o Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and
may cause respiratory irritation (H335).[2]

o Precautionary Measures: Use in a well-ventilated area. Wear protective gloves, safety
glasses, and a lab coat. Avoid breathing dust. Wash hands thoroughly after handling.

o Storage: Store in a cool, dry place away from incompatible materials such as strong bases
and strong oxidizing agents.[6]

This guide provides a foundational understanding of 4-Benzoylbenzoic acid. For specific
applications, further investigation into its reactivity and compatibility with other reagents is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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